Cas no 81202-16-6 (Dithiiranone)
Dithiiranone structure
Dithiiranone Chemical and Physical Properties
Names and Identifiers
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- Dithiiranone
- dithiiran-3-one
- 81202-16-6
- DTXSID30840198
- dithioketone
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- Inchi： InChI=1S/COS2/c2-1-3-4-1
- InChI Key： OCHIDBMJEFPMFG-UHFFFAOYSA-N
- SMILES： C1(=O)SS1
Computed Properties
- Exact Mass: 91.93905697g/mol
- Monoisotopic Mass: 91.93905697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 44
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.7Ų
- XLogP3: 0.8
Dithiiranone Related Literature
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1. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
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3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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